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Compound of Interest

Compound Name: 2,6-Dibromoaniline

Cat. No.: B042060 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2,6-Dibromoaniline (CAS No. 608-30-0). The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

laboratory practices.

Hazard Identification and Classification
2,6-Dibromoaniline is a hazardous substance requiring careful handling. It is harmful if

swallowed, inhaled, or in contact with skin, and causes serious eye and skin irritation.[1][2]

Inhalation may cause respiratory irritation.[2][3] Absorption into the body can lead to the

formation of methemoglobin, which may cause cyanosis (a bluish discoloration of the skin).[3]

[4]

Hazard Summary Table
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.

Acute Toxicity, Dermal

(Category 4)
GHS07 Warning

H312: Harmful in

contact with skin.[1]

Acute Toxicity,

Inhalation (Category

4)

GHS07 Warning
H332: Harmful if

inhaled.[1]

Skin Irritation

(Category 2)
GHS07 Warning

H315: Causes skin

irritation.[1]

Serious Eye Irritation

(Category 2A)
GHS07 Warning

H319: Causes serious

eye irritation.[1]

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

GHS07 Warning
H335: May cause

respiratory irritation.[2]

May cause damage to

organs
GHS08 Warning

H371 / H373: May

cause damage to

organs through

prolonged or repeated

exposure.[1][5]

Physical and Chemical Properties
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Property Value

Molecular Formula C₆H₅Br₂N[6]

Molecular Weight 250.92 g/mol [6][7]

Appearance
White to pale yellow or gray crystalline powder.

[6]

Melting Point 80-82 °C[3][6][8]

Boiling Point 262-264 °C[3][6][8]

Solubility
Insoluble in water.[3][6][8] Soluble in chloroform,

methanol, benzene, and ether.[6]

Personal Protective Equipment (PPE)
Strict adherence to PPE requirements is mandatory to prevent exposure. All PPE should be

inspected before use.

PPE Requirements Table
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Viton™). Double gloving is

recommended.[9]

To prevent skin contact and

absorption.[9]

Eye and Face Protection
Chemical safety goggles and a

face shield.[5][9]

To protect against splashes

and airborne particles that can

cause severe eye damage.[9]

Skin and Body Protection

A chemical-resistant lab coat

worn over long-sleeved

clothing and closed-toe shoes.

For larger quantities or tasks

with a high splash potential, a

chemical-resistant apron is

advised.[4][9]

To minimize skin exposure.[9]

Respiratory Protection

All handling of solid material

must be conducted in a

certified chemical fume hood.

[3] If a fume hood is not

available, a NIOSH-approved

respirator with an organic

vapor cartridge and P95

particle filter is necessary.[3]

To prevent inhalation of

hazardous dust and vapors.[3]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the workflow for the safe handling of 2,6-Dibromoaniline.

Experimental Workflow Diagram
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling & Decontamination

Verify Fume Hood Operation

Don Required PPE
(Gloves, Goggles, Lab Coat, Face Shield)

Assemble All Necessary Materials in Hood

Carefully Weigh Solid 2,6-Dibromoaniline

Begin Experiment

Slowly Add Solvent to Solid to Dissolve

Perform Reaction or Transfer Solution

Segregate All Hazardous Waste

Complete Experiment

Decontaminate Surfaces and Equipment

Doff PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2,6-Dibromoaniline.
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Detailed Experimental Protocol:

Preparation:

Ensure a certified chemical fume hood is operational and the sash is at the appropriate

working height.[3]

Verify that an eyewash station and safety shower are accessible.[4]

Don all required PPE as detailed in the PPE table above before entering the handling

area.[1][2]

Gather all necessary equipment and reagents and place them inside the fume hood to

minimize traffic in and out of the workspace.[9]

Handling (to be performed exclusively within a chemical fume hood):

Weighing: Carefully weigh the solid 2,6-Dibromoaniline in a tared container to minimize

the generation of dust.[4]

Dissolving: If preparing a solution, add the solvent slowly to the solid to prevent splashing.

Transferring: Use appropriate tools, such as a pipette or funnel, to transfer solutions and

prevent spills.

Cleanup and Decontamination:

After the procedure, decontaminate all surfaces and equipment that may have come into

contact with the chemical.

Collect all contaminated materials (e.g., pipette tips, gloves, paper towels) in a designated

hazardous waste container.[9]

Remove PPE in the correct order to avoid cross-contamination (e.g., gloves last).

Wash hands thoroughly with soap and water after removing all PPE.[4]

Emergency Procedures and First Aid
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Emergency Response Plan

Exposure Route First Aid Measures

Skin Contact

Immediately flush the affected area with copious

amounts of soap and water for at least 15

minutes while removing contaminated clothing

and shoes.[2][4] Seek immediate medical

attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][4] Seek immediate

medical attention.[2]

Inhalation

Move the person to fresh air.[2][4] If breathing is

difficult, provide oxygen. If breathing has

ceased, apply artificial respiration.[4] Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water.[4]

Never give anything by mouth to an

unconscious person.[3][4] Seek immediate

medical attention.[3]

Spills

Evacuate personnel to a safe area.[3] Wearing

full PPE, sweep up the spilled solid material,

avoiding dust generation, and place it into a

suitable, labeled container for disposal.[3][4]

Ventilate the area and wash the spill site after

material pickup is complete.

Disposal Plan
All waste containing 2,6-Dibromoaniline must be treated as hazardous waste and disposed of

in accordance with all local, state, and federal regulations.
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Waste Disposal Protocol:

Waste Collection:

Collect all surplus 2,6-Dibromoaniline and contaminated consumables (e.g., gloves,

wipes, pipette tips) in a designated, properly labeled, and sealed hazardous waste

container.[3][5] Do not mix with other waste.

Labeling:

Clearly label the container "Hazardous Waste" and include the full chemical name "2,6-
Dibromoaniline".

Disposal:

Arrange for disposal through a licensed professional waste disposal service.[5]

A common disposal method involves dissolving or mixing the material with a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.

[5]

Dispose of contaminated packaging as unused product.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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